Cas no 129564-33-6 (2-(3,4-Dichlorophenyl)acetohydrazide)

• Product Name: 2-(3,4-Dichlorophenyl)acetohydrazide
• CAS No: 129564-33-6
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• MDL: MFCD00833407
• CID: 137198
• PubChem ID: 2736034
• Update Time: 2025-06-09

2-(3,4-Dichlorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)acetohydrazide
• 2-(3,4-Dichlorophenyl)acetic acid hydrazide
• 2-(3,4-dichlorophenyl)acetohydrazide hydrochloride
• 3,4-DICHLOROPHENYLACETIC ACID HYDRAZIDE
• Benzeneacetic acid,3,4-dichloro-, hydrazide
• (3,4-dichloro-phenyl)-acetic acid hydrazide
• 3,4-dichlorophenylacetylhydrazine
• Oprea1_580984
• MixCom1_000004
• Maybridge1_000004
• 2-(3,4-dichlorophenyl)ethanehydrazide
• 2-(3,4-DICHLOROPHENYL)ETHANOHYDRAZIDE
• 9085983
• IVK
• IVK/9085983
• ZINC00128974
• DTXSID30371093
• MFCD00833407
• 129564-33-6
• CS-0314281
• BDVLLZFPIPICSB-UHFFFAOYSA-N
• AKOS000305370
• CCG-251581
• AC-7815
• SCHEMBL1203812
• FT-0752349
• VS-05454
• Benzeneacetic acid, 3,4-dichloro-, hydrazide
• BBL016663
• STK429480
• ALBB-002510
• DA-12871

• MDL： MFCD00833407
• Inchi： 1S/C8H8Cl2N2O/c9-6-2-1-5(3-7(6)10)4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： BDVLLZFPIPICSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(NN)=O)Cl

Computed Properties

• Exact Mass: 218.00100
• Monoisotopic Mass: 218.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.592
• PSA: 55.12000
• LogP: 2.61700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3,4-Dichlorophenyl)acetohydrazide

Comprehensive Overview of 2-(3,4-Dichlorophenyl)acetohydrazide (CAS No. 129564-33-6)

2-(3,4-Dichlorophenyl)acetohydrazide (CAS No. 129564-33-6) is a specialized organic compound widely recognized for its applications in pharmaceutical and agrochemical research. This hydrazide derivative, characterized by its 3,4-dichlorophenyl moiety, has garnered significant attention due to its potential as a building block in synthetic chemistry. Researchers frequently explore its role in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug discovery.

The compound’s molecular structure, featuring a hydrazide functional group, makes it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its utility in designing antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for innovative therapeutic solutions. As the pharmaceutical industry shifts toward targeted drug delivery and personalized medicine, 2-(3,4-Dichlorophenyl)acetohydrazide has emerged as a key candidate for optimizing drug efficacy and reducing side effects.

In agrochemical applications, this compound is investigated for its potential in crop protection and pest management. With increasing global focus on sustainable agriculture, researchers are exploring its derivatives as eco-friendly alternatives to traditional pesticides. The 3,4-dichlorophenyl segment contributes to its bioactivity, making it a subject of interest for developing next-generation plant growth regulators.

From a synthetic perspective, 2-(3,4-Dichlorophenyl)acetohydrazide is often utilized in multistep organic synthesis. Its reactivity with carbonyl compounds enables the formation of hydrazones, which are pivotal in constructing nitrogen-containing heterocycles. This property is particularly valuable in medicinal chemistry, where such scaffolds are integral to designing kinase inhibitors and GPCR modulators.

The compound’s physicochemical properties, including solubility and stability, are critical for its applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity and structural integrity. As green chemistry principles gain traction, efforts to optimize the synthesis of 129564-33-6 using catalyst-free or solvent-free methods are underway.

In the context of AI-driven drug discovery, 2-(3,4-Dichlorophenyl)acetohydrazide has been featured in computational studies predicting its binding affinity to biological targets. This aligns with the rising trend of in silico screening, where researchers leverage machine learning to identify promising compounds. Such advancements underscore the compound’s relevance in modern pharmaceutical R&D.

Environmental and safety considerations are also paramount. While 129564-33-6 is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s biodegradability and ecotoxicological profile are under investigation to ensure compliance with REACH and other regulatory frameworks.

In summary, 2-(3,4-Dichlorophenyl)acetohydrazide (CAS No. 129564-33-6) is a multifaceted compound with broad applications in drug development, agrochemical innovation, and material science. Its structural features and reactivity make it a valuable asset for researchers addressing global challenges in healthcare and sustainability.